3-[2-(4-Dimethylamino-phenyl)-pyrazolo[1,5-a]pyrimidin-6-yl]-propan-1-ol

• IUPAC Name: 3-[2-[4-(dimethylamino)phenyl]pyrazolo[1,5-a]pyrimidin-6-yl]propan-1-ol
• InChI: InChI=1S/C17H20N4O/c1-20(2)15-7-5-14(6-8-15)16-10-17-18-11-13(4-3-9-22)12-21(17)19-16/h5-8,10-12,22H,3-4,9H2,1-2H3
• InChI Key: QLBTXEGUCKVMBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NN3C=C(C=NC3=C2)CCCO
• Molecular Formula: C17H20N4O
• DSSTOX Substance ID: DTXSID40587542
• Molecular Weight: 296.37 g/mol
• CAS No.: 893613-29-1

Description

3-[2-(4-Dimethylamino-phenyl)-pyrazolo[1,5-a]pyrimidin-6-yl]-propan-1-ol, otherwise known as DMAPP, is a small molecule that has seen a wide range of applications in both scientific research and in the laboratory. It is a versatile compound that has been used to synthesize a variety of other compounds, as well as having a variety of effects when applied to living cells.

Scientific Research Applications

DMAPP has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a ligand for metal complexes. It has also been used as a fluorescent probe for imaging and tracking biological processes, as well as a fluorescent label for DNA and protein detection. Additionally, DMAPP has been used as a substrate for enzyme kinetics studies, and as an inhibitor of certain enzymes.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle. It is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound binding to the active site of CDK2, preventing it from interacting with its normal substrates and thus disrupting the cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, specifically the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to the induction of apoptosis within cells, particularly in cancer cells .

Result of Action

The result of the compound’s action is a significant inhibition of the growth of various cell lines . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . This indicates that the compound could potentially be effective in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using DMAPP in lab experiments include its low cost, ease of synthesis, and versatility. Additionally, DMAPP is highly soluble in water, which makes it easy to work with in aqueous solutions. The main limitation of using DMAPP in lab experiments is that it is not very stable, and can degrade over time. Additionally, DMAPP can be toxic to living cells, and so should be used with caution.

Future Directions

The future directions for DMAPP research include further development of its applications in organic synthesis, as a fluorescent probe for imaging and tracking biological processes, as a fluorescent label for DNA and protein detection, as a substrate for enzyme kinetics studies, and as an inhibitor of certain enzymes. Additionally, further research into the stability of DMAPP and its potential toxicity could help to improve its use in laboratory experiments. Finally, further research into the structure-activity relationships of DMAPP could help to identify new applications for the molecule.